(Z)-6-hydroxy-2-((5-methylfuran-2-yl)methylene)-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-2-[(5-methylfuran-2-yl)methylidene]-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C19H19NO4/c1-12-4-5-13(23-12)10-17-18(22)14-6-7-16(21)15(19(14)24-17)11-20-8-2-3-9-20/h4-7,10,21H,2-3,8-9,11H2,1H3/b17-10-
• InChI Key: IKAXZBGIVUFFCA-YVLHZVERSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCC4
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCC4
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• CAS No.: 896848-47-8

Description

(Z)-6-hydroxy-2-((5-methylfuran-2-yl)methylene)-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C19H19NO4 and its molecular weight is 325.364. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Various substituted derivatives similar to the compound have been synthesized, demonstrating methodologies that might be applicable to or provide insight into the synthesis and structural analysis of the compound. For instance, methods involving reactions of hydroxy derivatives with nucleophiles have been used to synthesize substituted derivatives, showcasing synthetic routes that could potentially be applied to the target compound (Goto et al., 1991).

Luminescent Properties

• Compounds with structural similarities have been shown to exhibit strong fluorescence at room temperature in solid state, suggesting potential applications in materials science for the development of luminescent materials (Jiang et al., 2004).

Molecular Simulation and Structural Stability

• Molecular simulation studies on related compounds, including the analysis of macromolecular structures, offer insights into their stability and potential interactions. This approach could be applied to understand the stability and reactivity of the compound (Xiang et al., 2011).

Potential for Catalysis and Biological Imaging

• Some related compounds have been explored for their catalytic properties and applications in biological imaging, indicating possible areas of research for the compound. For instance, zinc complexes with multidentate nitrogen ligands have shown catalytic activity in aldol reactions, suggesting a potential research direction in catalysis (Darbre et al., 2002). Additionally, fluorescence-based sensors for metal ions have been developed, highlighting another potential application in biological imaging or environmental sensing (Nolan et al., 2006).